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Compound of Interest

Compound Name: Simazine-alachlor mixt.

Cat. No.: B15193286 Get Quote

A detailed guide for researchers and agricultural scientists on the efficacy and mechanisms of

simazine and its combination with alachlor for the control of broadleaf weeds.

This guide provides a comprehensive comparison of the herbicidal efficacy of simazine applied

alone versus a tank mixture of simazine and alachlor against common broadleaf weeds. The

information is intended for researchers, scientists, and professionals in the field of agriculture

and weed management. The guide synthesizes available data to present a clear overview of

the performance of these herbicide treatments, supported by detailed experimental protocols

and mechanistic diagrams.

Data Presentation: Efficacy against Broadleaf
Weeds
The following table summarizes the expected control levels of various broadleaf weeds with

simazine and a simazine-alachlor mixture. The efficacy ratings are synthesized from multiple

sources, including product labels and academic research, to provide a general guide. Actual

performance may vary based on environmental conditions, application timing, and weed growth

stage. Simazine is a triazine herbicide with a long residual activity, effective against a broad

spectrum of broadleaf weeds.[1] Alachlor, a chloroacetamide herbicide, is often tank-mixed to

enhance the control of certain grass and broadleaf species.[2]
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Broadleaf Weed Species Simazine Alone Simazine-Alachlor Mixture

Pigweed (Amaranthus spp.) Good to Excellent Excellent

Lambsquarters (Chenopodium

album)
Good to Excellent Excellent

Common Ragweed (Ambrosia

artemisiifolia)
Good Excellent

Velvetleaf (Abutilon

theophrasti)
Fair to Poor[3] Good

Morningglory (Ipomoea spp.) Fair Good

Common Chickweed (Stellaria

media)
Excellent Excellent

Wild Mustard (Sinapis

arvensis)
Excellent Excellent

Smartweed (Polygonum spp.) Good Excellent

Galinsoga (Galinsoga spp.) Excellent Excellent

Groundsel (Senecio vulgaris) Good Excellent

Note: The combination of simazine and alachlor often provides a broader spectrum of weed

control and can be more effective against weeds that are only moderately susceptible to

simazine alone.[4][5] The mixture can also help manage weed populations with emerging

resistance to triazine herbicides.[3]

Experimental Protocols
To evaluate the comparative efficacy of simazine and a simazine-alachlor mixture, a

randomized complete block design field trial is recommended. The following protocol outlines a

standard methodology for such a study.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://content.ces.ncsu.edu/princep-simazine-simazine
https://www.researchgate.net/publication/265846121_Efficacy_of_Tank_Mixture_Herbicides_for_Weed_Control_in_Maize
https://labelsds.com/images/user_uploads/Atrazine%204L%20Loveland%20Label%204-25-13.pdf
https://content.ces.ncsu.edu/princep-simazine-simazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot Size: 3 meters by 10 meters.

Treatments:

Untreated Control (Weedy Check)

Simazine at a standard application rate (e.g., 1.5 kg a.i./ha)

Simazine-Alachlor mixture at standard application rates (e.g., 1.0 kg a.i./ha simazine + 2.0

kg a.i./ha alachlor)

Crop: Field Corn (Zea mays)

2. Herbicide Application:

Timing: Pre-emergence, within three days of planting the crop.

Equipment: CO2-pressurized backpack sprayer calibrated to deliver a consistent volume

(e.g., 200 L/ha) at a constant pressure.

Application Conditions: Applied to a well-prepared, moist seedbed, avoiding windy conditions

to prevent drift.

3. Data Collection and Analysis:

Weed Control Efficacy: Visual ratings of percent weed control for each species at 15, 30, and

60 days after treatment (DAT) using a scale of 0% (no control) to 100% (complete control).

Weed Density and Biomass: At 60 DAT, count the number of individual weeds of each

species per square meter and collect the above-ground biomass. Dry the biomass at 70°C

for 72 hours and record the dry weight.

Crop Injury: Visually assess crop injury (phytotoxicity) at 15 and 30 DAT on a scale of 0% (no

injury) to 100% (crop death).

Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA), and

treatment means should be separated using a suitable test (e.g., Tukey's HSD at p ≤ 0.05).
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Mandatory Visualizations
Herbicide Mechanism of Action
The following diagram illustrates the distinct modes of action of simazine and alachlor at the

cellular level. Simazine is a photosystem II inhibitor, while alachlor disrupts the synthesis of

very long-chain fatty acids.

Simazine (Photosystem II Inhibitor)

Alachlor (VLCFA Inhibitor)

Simazine Photosystem II (PSII) 
 in Chloroplast

Binds to D1 protein Electron Transport ChainBlocks electron flow ATP & NADPH ProductionInhibits PhotosynthesisHalts Weed Death

Leads to starvation 
 and oxidative stress

Alachlor VLCFA Synthesis EnzymesInhibits Very Long-Chain Fatty Acids (VLCFAs)Blocks production Cell Membrane & Cuticle FormationDisrupts Cell Division & GrowthInhibits Weed Death

Prevents seedling emergence 
 and growth

Click to download full resolution via product page

Caption: Mechanisms of action for simazine and alachlor.

Experimental Workflow
The diagram below outlines the logical flow of the experimental protocol for comparing the

efficacy of the herbicide treatments.
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Caption: Experimental workflow for herbicide efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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